Cas no 88252-61-3 (4H-1-Benzopyran-4-one, 3-hydroxy-8-methoxy-2-phenyl-)

4H-1-Benzopyran-4-one, 3-hydroxy-8-methoxy-2-phenyl- structure
88252-61-3 structure
Product Name:4H-1-Benzopyran-4-one, 3-hydroxy-8-methoxy-2-phenyl-
CAS No:88252-61-3
MF:C16H12O4
MW:268.264084815979
CID:639770
PubChem ID:13270926
Update Time:2025-04-19

4H-1-Benzopyran-4-one, 3-hydroxy-8-methoxy-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one, 3-hydroxy-8-methoxy-2-phenyl-
    • 3-hydroxy-8-methoxy-2-phenylchromen-4-one
    • 88252-61-3
    • DTXSID40533584
    • 8-methoxyflavonol
    • 3-Hydroxy-8-methoxy-2-phenyl-4H-1-benzopyran-4-one
    • 3-hydroxy-8-methoxy-2-phenyl-4H-chromen-4-one
    • Inchi： 1S/C16H12O4/c1-19-12-9-5-8-11-13(17)14(18)15(20-16(11)12)10-6-3-2-4-7-10/h2-9,18H,1H3
    • InChI Key： KXSJNMVHWGRQKQ-UHFFFAOYSA-N
    • SMILES： O1C(C2C=CC=CC=2)=C(C(C2C=CC=C(C1=2)OC)=O)O

Computed Properties

  • Exact Mass: 268.07355886g/mol
  • Monoisotopic Mass: 268.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 409
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 55.8Ų

4H-1-Benzopyran-4-one, 3-hydroxy-8-methoxy-2-phenyl- Production Method

Production Method 1

57543-87-0 57543-87-0
88252-61-3 88252-61-3
877-22-5 877-22-5
65-85-0 65-85-0
Reaction Conditions
1.1 Reagents: Potassium superoxide Solvents: Dimethyl sulfoxide
Reference
Reaction of potassium superoxide with 3-nitro-2-phenyl-2H-1-benzopyrans and their dihydro derivatives
Rao, Takkellapati Sudhakar; et al, Heterocycles, 1987, 26(8), 2117-24

4H-1-Benzopyran-4-one, 3-hydroxy-8-methoxy-2-phenyl- Raw materials

4H-1-Benzopyran-4-one, 3-hydroxy-8-methoxy-2-phenyl- Preparation Products

4H-1-Benzopyran-4-one, 3-hydroxy-8-methoxy-2-phenyl- Related Literature

Related Categories

88252-61-3 (4H-1-Benzopyran-4-one, 3-hydroxy-8-methoxy-2-phenyl-) Related Products

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